2-[2-Bromo-4-({[3-(dimethylamino)propyl]amino}methyl)-6-methoxyphenoxy]acetamide

• Molecular Formula: C15H24BrN3O3
• Molecular Weight: 374.27 g/mol
• IUPAC Name: 2-[2-bromo-4-[[3-(dimethylamino)propylamino]methyl]-6-methoxyphenoxy]acetamide
• InChI: InChI=1S/C15H24BrN3O3/c1-19(2)6-4-5-18-9-11-7-12(16)15(13(8-11)21-3)22-10-14(17)20/h7-8,18H,4-6,9-10H2,1-3H3,(H2,17,20)
• InChI Key: CRBKDBYHJOXKTN-UHFFFAOYSA-N
• SMILES: CN(C)CCCNCC1=CC(=C(C(=C1)Br)OCC(=O)N)OC

Description

2-[2-Bromo-4-({[3-(dimethylamino)propyl]amino}methyl)-6-methoxyphenoxy]acetamide is a chemical compound that has been widely studied in scientific research. This compound is commonly known as BPP9a and is a potent inhibitor of the protein kinase CK2. CK2 is an important enzyme that plays a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

BPP9a is a potent inhibitor of CK2 that binds to the ATP-binding site of the enzyme. By inhibiting CK2, BPP9a can disrupt many cellular processes that are regulated by CK2, including cell growth, differentiation, and apoptosis. In addition, BPP9a has been shown to induce autophagy in cancer cells, which is a process that can lead to cell death.
Biochemical and physiological effects:
BPP9a has been shown to have several biochemical and physiological effects. In vitro studies have shown that BPP9a can inhibit the growth of cancer cells and induce autophagy. In vivo studies have shown that BPP9a can inhibit tumor growth in animal models of cancer. In addition, BPP9a has been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

BPP9a has several advantages for lab experiments. It is a potent inhibitor of CK2 and can be used to study the role of CK2 in cellular processes. In addition, BPP9a has been shown to have anticancer and anti-inflammatory effects, which can be studied in vitro and in vivo. However, BPP9a has some limitations for lab experiments. It is a synthetic compound that may have off-target effects, and its mechanism of action may not be fully understood.

Future Directions

There are several future directions for the study of BPP9a. One direction is to study the role of CK2 in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to study the anticancer effects of BPP9a in combination with other chemotherapeutic agents. Finally, the development of more potent and selective inhibitors of CK2 may lead to the development of new therapeutic agents for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis method of BPP9a involves several steps. The first step is the synthesis of 2-bromo-4-(dimethylamino)methyl-6-methoxyphenol, which is then reacted with N-(3-chloropropyl)-N,N-dimethylamine to produce 2-bromo-4-({[3-(dimethylamino)propyl]amino}methyl)-6-methoxyphenol. Finally, this compound is reacted with chloroacetyl chloride to produce 2-[2-Bromo-4-({[3-(dimethylamino)propyl]amino}methyl)-6-methoxyphenoxy]acetamide.

Scientific Research Applications

BPP9a has been extensively studied in scientific research due to its potent inhibitory activity against CK2. CK2 is a serine/threonine protein kinase that is involved in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of CK2 has been implicated in many diseases, including cancer, neurodegenerative disorders, and inflammation. Therefore, BPP9a has been studied as a potential therapeutic agent for these diseases.